2-Methoxy-4-methylsulfanyl-benzoic acid methyl ester
Description
“2-Methoxy-4-methylsulfanyl-benzoic acid methyl ester” is a chemical compound with the molecular formula C9H10O3 . It is a derivative of benzoic acid, which is a common constituent in many different substances .
Molecular Structure Analysis
The molecular structure of “2-Methoxy-4-methylsulfanyl-benzoic acid methyl ester” can be represented by the InChI code: InChI=1S/C9H10O3/c1-11-8-6-4-3-5-7 (8)9 (10)12-2/h3-6H,1-2H3 . This InChI code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation .Physical And Chemical Properties Analysis
The compound has a molecular weight of 198.24 . It is a powder at room temperature . The melting point is between 112-114 degrees Celsius .Safety And Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
CAS RN |
79128-27-1 |
|---|---|
Product Name |
2-Methoxy-4-methylsulfanyl-benzoic acid methyl ester |
Molecular Formula |
C10H12O3S |
Molecular Weight |
212.27 g/mol |
IUPAC Name |
methyl 2-methoxy-4-methylsulfanylbenzoate |
InChI |
InChI=1S/C10H12O3S/c1-12-9-6-7(14-3)4-5-8(9)10(11)13-2/h4-6H,1-3H3 |
InChI Key |
LMRIXHCZLQEYQP-UHFFFAOYSA-N |
SMILES |
COC1=C(C=CC(=C1)SC)C(=O)OC |
Canonical SMILES |
COC1=C(C=CC(=C1)SC)C(=O)OC |
Origin of Product |
United States |
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